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  4. 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanylspiro[3,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one
2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanylspiro[3,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanylspiro[3,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one
Brand Name: Vulcanchem
CAS No.: 309267-20-7
VCID: VC0458522
InChI: InChI=1S/C25H23ClN2O2S/c26-18-10-8-16(9-11-18)20(29)15-31-24-27-22-19-7-3-2-6-17(19)14-25(12-4-1-5-13-25)21(22)23(30)28-24/h2-3,6-11H,1,4-5,12-15H2,(H,27,28,30)
SMILES: C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N=C(N4)SCC(=O)C5=CC=C(C=C5)Cl
Molecular Formula: C25H23ClN2O2S
Molecular Weight: 451g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanylspiro[3,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one

CAS No.: 309267-20-7

Main Products

VCID: VC0458522

Molecular Formula: C25H23ClN2O2S

Molecular Weight: 451g/mol

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanylspiro[3,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one - 309267-20-7

CAS No. 309267-20-7
Product Name 2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanylspiro[3,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one
Molecular Formula C25H23ClN2O2S
Molecular Weight 451g/mol
IUPAC Name 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylspiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one
Standard InChI InChI=1S/C25H23ClN2O2S/c26-18-10-8-16(9-11-18)20(29)15-31-24-27-22-19-7-3-2-6-17(19)14-25(12-4-1-5-13-25)21(22)23(30)28-24/h2-3,6-11H,1,4-5,12-15H2,(H,27,28,30)
Standard InChIKey QSDMIJLKMAMTGR-UHFFFAOYSA-N
Isomeric SMILES C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N=C(N4)SCC(=O)C5=CC=C(C=C5)Cl
SMILES C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N=C(N4)SCC(=O)C5=CC=C(C=C5)Cl
Canonical SMILES C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N=C(N4)SCC(=O)C5=CC=C(C=C5)Cl
PubChem Compound 1604941
Last Modified Nov 09 2021
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